Cas no 13363-51-4 (1,4-Benzenedicarbothioamide)

• Product Name: 1,4-Benzenedicarbothioamide
• CAS No: 13363-51-4
• MF: C₈H₈N₂S₂
• MW: 196.292518615723
• CID: 235422
• PubChem ID: 2795175
• Update Time: 2025-04-19

1,4-Benzenedicarbothioamide Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarbothioamide
• Benzene-1,4-dithiocarboxamide
• benzene-1,4-dicarbothioamide
• AC1MDSRR
• AG-B-14817
• CTK0I3822
• Dithio-1,4-benzol-dicarbonsaeureamid
• dithioterephthalamide
• Dithioterephthalsaeurediamid
• Dithioterephthalsaeure-diamid
• NSC144964
• OR28116
• Terephthalsaeuredithioamid
• Terephthaldithionamide 97%
• Benzene-1,4-dithiocarboxamide, 97%
• 13363-51-4
• AS-77929
• DTXSID80383565
• FT-0730315
• E79104
• MFCD00046866
• Benzene-1,4-dithiocarboxamide, 97per cent
• NSC-144964
• SCHEMBL2206586
• CS-0132455
• Benzene-1,4-bis(carbothioamide)

• MDL： MFCD00046866
• Inchi： 1S/C8H8N2S2/c9-7(11)5-1-2-6(4-3-5)8(10)12/h1-4H,(H2,9,11)(H2,10,12)
• InChI Key： USHPIZCRGQUHGN-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(C(N)=S)=CC=1)N

Computed Properties

• Exact Mass: 196.01304
• Monoisotopic Mass: 196.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 116A^2

Experimental Properties

• Density: 1.376
• Boiling Point: 366.3°C at 760 mmHg
• Flash Point: 175.3°C
• Refractive Index: 1.759
• PSA: 52.04
• LogP: 2.35560

1,4-Benzenedicarbothioamide Security Information

• HazardClass：6.1